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Compound of Interest

Compound Name: 9-Methyladenine

Cat. No.: B015306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Methyladenine (9-meA) is a purine derivative characterized by a methyl group attached to

the N9 position of the adenine base. This modification has significant implications in various

biological processes and serves as a crucial molecule in biochemical and pharmaceutical

research. As a metabolite, 9-meA is involved in the broader context of nucleic acid methylation,

particularly related to N6-methyladenosine (m6A), a key regulator of gene expression. This

guide provides a comprehensive overview of the structural and chemical properties of 9-
Methyladenine, detailed experimental protocols for its synthesis and analysis, and

visualizations of relevant biological and experimental workflows.

Core Chemical and Structural Properties
9-Methyladenine is a white to beige crystalline solid. Its fundamental chemical and physical

properties are summarized in the tables below for easy reference and comparison.
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Property Value

IUPAC Name 9-methyl-9H-purin-6-amine

Synonyms N9-Methyladenine, 6-Amino-9-methylpurine

CAS Number 700-00-5[1][2]

Chemical Formula C₆H₇N₅[1][3]

Molecular Weight 149.15 g/mol [1][3]

SMILES String Cn1cnc2c(N)ncnc12[1]

InChI Key WRXCXOUDSPTXNX-UHFFFAOYSA-N[1]

Physicochemical Properties
Property Value

Melting Point 300-305 °C[1]

Solubility Soluble in methanol and water[4]

Appearance Beige crystals[5]

pKa 4.56 ± 0.10 (Predicted)[5]

Experimental Protocols
Detailed experimental protocols are essential for the accurate and reproducible use of 9-
Methyladenine in a research setting. The following sections outline generalized procedures for

its synthesis, purification, and characterization.

Synthesis of 9-Methyladenine
The synthesis of 9-Methyladenine can be achieved through the N9-alkylation of adenine with

a methylating agent.

Materials:

Adenine
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Methyl iodide (CH₃I)

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Methanol

Water

Procedure:

Reaction Setup: In a round-bottom flask, suspend adenine and anhydrous potassium

carbonate in anhydrous DMF.

Alkylation: Add methyl iodide to the suspension.

Reaction Conditions: Stir the reaction mixture at room temperature or a slightly elevated

temperature.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or

liquid chromatography-mass spectrometry (LC-MS).

Workup: Once the reaction is complete, filter the mixture to remove inorganic salts. Remove

the DMF from the filtrate under reduced pressure.

Purification: Purify the crude product by recrystallization from a methanol/water mixture to

yield pure 9-Methyladenine.

Purification and Characterization Workflow
A general workflow for the purification and quality control of synthesized 9-Methyladenine is

depicted below.
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Purification and Characterization Workflow of 9-Methyladenine
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A typical workflow for the purification and quality control of synthesized 9-Methyladenine.

Analytical Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of 9-Methyladenine in a suitable deuterated

solvent, such as DMSO-d₆.

¹H NMR: The ¹H NMR spectrum will show characteristic signals for the protons on the purine

ring and a singlet for the N9-methyl group.

¹³C NMR: The ¹³C NMR spectrum will display signals corresponding to the carbons of the

purine ring and the methyl group.

Mass Spectrometry (MS):
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Sample Preparation: Prepare a dilute solution of the compound in a solvent like methanol or

an acetonitrile/water mixture.

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

Analysis: The full scan mass spectrum should show the protonated molecule [M+H]⁺ at m/z

150.1. Tandem mass spectrometry (MS/MS) can be used to confirm the structure by

analyzing the fragmentation pattern.

Biological Significance and Signaling Pathways
While 9-Methyladenine itself is not a direct participant in a major signaling pathway in the

same way as second messengers, its presence is significant in the context of DNA and RNA

methylation. N6-adenine methylation in DNA (6mA) is an emerging epigenetic mark in

eukaryotes, and its regulation involves "writer" (methyltransferases), "eraser" (demethylases),

and "reader" (binding proteins) proteins. 9-Methyladenine can be considered a structural

analog in studies of these processes.

The following diagram illustrates a simplified representation of the dynamic regulation of N6-

adenine methylation in DNA.
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Simplified N6-Adenine DNA Methylation Pathway
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Dynamic regulation of N6-adenine methylation in DNA.

Conclusion
9-Methyladenine is a molecule of significant interest due to its structural relationship to

modified bases found in nucleic acids. Its well-defined chemical and physical properties,

coupled with established synthetic and analytical protocols, make it a valuable tool for

researchers in biochemistry, molecular biology, and drug development. Understanding its

characteristics is fundamental for studies investigating the roles of adenine methylation in

biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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